(7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone

• IUPAC Name: (7-fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone
• InChI: InChI=1S/C15H13FN2O2/c1-10-3-2-4-12(17-10)15(19)18-7-8-20-14-9-11(16)5-6-13(14)18/h2-6,9H,7-8H2,1H3
• InChI Key: ABVCKHZAIOPQBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)N2CCOC3=C2C=CC(=C3)F
• Molecular Formula: C15H13FN2O2
• Molecular Weight: 272.27 g/mol

Description

(7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone, also known as GSK-3β inhibitor VIII, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of (7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone involves the inhibition of this compoundβ activity by binding to the ATP-binding site of the enzyme. This results in the activation of various downstream signaling pathways such as the Wnt/β-catenin pathway, which plays a crucial role in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in various in vitro and in vivo models. It has been shown to promote cell proliferation and differentiation, reduce apoptosis, and enhance neuroprotection in various cellular and animal models of disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of (7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone is its high potency and selectivity for this compoundβ. This makes it an ideal tool for studying the role of this compoundβ in various cellular processes and disease models. However, one of the major limitations of this compound is its poor solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of (7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone. One of the major areas of interest is its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and cancer. Further studies are needed to elucidate the underlying mechanisms of action and optimize its pharmacokinetic and pharmacodynamic properties for clinical use. Additionally, the development of novel analogs and derivatives of this compound may provide new insights into its biological activity and potential therapeutic applications.

Synthesis Methods

The synthesis of (7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone involves the reaction of 7-fluoro-2,3-dihydro-1,4-benzoxazin-4-one with 6-methyl-2-pyridinecarboxaldehyde in the presence of a base catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

(7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been shown to be a potent inhibitor of glycogen synthase kinase-3β (this compoundβ), an enzyme that plays a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis.